N'-[(2,4-dichlorobenzyl)oxy]-3-pyridinecarboximidamide
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Overview
Description
N'-[(2,4-dichlorobenzyl)oxy]-3-pyridinecarboximidamide, also known as DCPI, is a chemical compound that has been extensively studied for its potential therapeutic applications. It is a small molecule that has shown promising results in various scientific research studies, particularly in the fields of cancer research and neurodegenerative diseases.
Scientific Research Applications
Synthesis and Chemical Properties
- N'-[(2,4-dichlorobenzyl)oxy]-3-pyridinecarboximidamide belongs to a class of N-substituted imidamide derivatives. It is synthesized through methods like the three-step procedure, indicating its significance in the field of organic synthesis (Aksamitowski et al., 2017).
Biological and Pharmacological Potential
- Compounds similar to this compound, such as pyrimidines, have shown broad spectrum activities including antiviral, antimitotic, antiproliferative, and cytotoxic activities. This suggests potential pharmacological applications for similar compounds (Gavrilović et al., 2018).
Catalytic and Synthetic Applications
- N-Oxyl compounds, which include this compound derivatives, are used as catalysts for selective oxidation of organic molecules. These have applications in both laboratory and industrial settings, showcasing their versatility in chemical processes (Nutting et al., 2018).
Exploration in Medicinal Chemistry
- Similar imidazo[1,2-a]pyridine derivatives have been investigated in medicinal chemistry, focusing on structure-activity relationships. This suggests the relevance of this compound derivatives in the development of new drugs (Linton et al., 2011).
Material Science and Chemistry
- Compounds structurally similar to this compound are used in materials architecture, especially in creating non-covalent directional interactions which are crucial in the field of material science (Khalid et al., 2021).
Safety and Hazards
Future Directions
The future directions for research on “N’-[(2,4-dichlorobenzyl)oxy]-3-pyridinecarboximidamide” could involve further exploration of its properties and potential applications. For instance, imidazole and benzimidazole rings are widely explored and utilized by the pharmaceutical industry for drug discovery . Therefore, “N’-[(2,4-dichlorobenzyl)oxy]-3-pyridinecarboximidamide” could potentially be investigated for its therapeutic potential .
properties
IUPAC Name |
N'-[(2,4-dichlorophenyl)methoxy]pyridine-3-carboximidamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11Cl2N3O/c14-11-4-3-10(12(15)6-11)8-19-18-13(16)9-2-1-5-17-7-9/h1-7H,8H2,(H2,16,18) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MPLSMDPBMUZBCG-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CN=C1)C(=NOCC2=C(C=C(C=C2)Cl)Cl)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CN=C1)/C(=N/OCC2=C(C=C(C=C2)Cl)Cl)/N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11Cl2N3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.15 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.